![molecular formula C13H11F2N B6164500 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine CAS No. 1341925-26-5](/img/no-structure.png)
2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves processes like Suzuki–Miyaura coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign . Another method involves the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach .Molecular Structure Analysis
The molecular structure of “2’,6’-difluoro-5-methyl-[1,1’-biphenyl]-2-amine” can be deduced from its name. It is a biphenyl compound, which means it consists of two benzene rings connected by a single bond. The “2’,6’-difluoro” indicates the presence of two fluorine atoms on the second and sixth positions of one benzene ring. The “5-methyl” indicates a methyl group attached to the fifth position of the same ring. The “2-amine” indicates an amine group (-NH2) attached to the second position of the other benzene ring .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine involves the introduction of a fluorine atom at the 2' and 6' positions of the biphenyl ring, followed by the introduction of a methyl group at the 5-position, and finally the conversion of the ketone group to an amine group.", "Starting Materials": [ "2-bromo-1,1'-biphenyl", "HF", "Methylmagnesium bromide", "Copper(I) iodide", "N,N-dimethylformamide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride", "Sodium nitrite", "Hydrogen gas", "Palladium on carbon", "Ammonia" ], "Reaction": [ "2-bromo-1,1'-biphenyl is treated with HF to introduce fluorine atoms at the 2' and 6' positions of the biphenyl ring.", "The resulting 2',6'-difluoro-1,1'-biphenyl is then reacted with methylmagnesium bromide in the presence of copper(I) iodide to introduce a methyl group at the 5-position.", "The resulting ketone is then reduced to the corresponding alcohol using sodium borohydride.", "The alcohol is then oxidized to the corresponding ketone using chromic acid.", "The ketone is then converted to the corresponding oxime using hydroxylamine hydrochloride in the presence of sodium acetate.", "The oxime is then reduced to the corresponding amine using hydrogen gas in the presence of palladium on carbon.", "The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.", "The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "The free base is then treated with ammonium chloride and sodium nitrite to form the diazonium salt.", "The diazonium salt is then treated with ammonia to form the final product, 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine." ] } | |
CAS RN |
1341925-26-5 |
Product Name |
2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine |
Molecular Formula |
C13H11F2N |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
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